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Compound of Interest

Compound Name: Razaxaban Hydrochloride

Cat. No.: B1678835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of stock solutions of Razaxaban
Hydrochloride, a potent and specific inhibitor of coagulation factor Xa.[1][2][3][4] The protocols

outlined below are intended for research purposes to ensure accurate and reproducible

experimental results. All quantitative data is summarized in tables for ease of use, and a

workflow diagram is provided for visual guidance. Adherence to safety guidelines is critical

when handling this potent compound.

Physicochemical Properties of Razaxaban
Hydrochloride
A thorough understanding of the physicochemical properties of Razaxaban Hydrochloride is

essential for the accurate preparation of stock solutions. Key properties are summarized in the

table below.
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Property Value Source

Molecular Weight 564.92 g/mol [1][5]

Molecular Formula C₂₄H₂₀F₄N₈O₂ · HCl [1][5]

CAS Number 405940-76-3 [1][5][6]

Solubility DMSO: ≥ 20 mg/mL [1][5]

Appearance Solid [3]

Mechanism of Action Signaling Pathway
Razaxaban is a direct inhibitor of Factor Xa, a critical enzyme in the coagulation cascade. By

binding to Factor Xa, Razaxaban blocks the conversion of prothrombin to thrombin, thereby

inhibiting the formation of fibrin clots.
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Caption: Razaxaban Hydrochloride inhibits Factor Xa, a key enzyme in the coagulation

cascade.

Experimental Protocol: Preparation of a 10 mM
Razaxaban Hydrochloride Stock Solution in DMSO
This protocol details the steps for preparing a 10 mM stock solution of Razaxaban
Hydrochloride.

Materials:

Razaxaban Hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Safety Precautions: Before handling, review the Safety Data Sheet (SDS) for Razaxaban
Hydrochloride.[7] Handle the compound in a well-ventilated area, preferably within a

chemical fume hood. Wear appropriate PPE to avoid inhalation and direct skin contact.[7]

Calculations:

To prepare a 10 mM stock solution, the required mass of Razaxaban Hydrochloride
needs to be calculated.

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
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For 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 564.92 g/mol / 1000 = 5.65 mg

Weighing:

Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh out 5.65 mg of Razaxaban Hydrochloride powder into the tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the tube containing the Razaxaban Hydrochloride
powder.

Cap the tube securely.

Vortex the solution until the powder is completely dissolved. Gentle warming in a water

bath (not exceeding 40°C) may be used to aid dissolution if necessary. Visually inspect the

solution to ensure there are no visible particles.

Storage:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[5]

Store the aliquots in tightly sealed vials at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 6 months).[1][5]

Data Summary for Stock Solution Preparation:
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Desired Stock
Concentration

Molecular Weight (
g/mol )

Volume of DMSO
Mass of Razaxaban
HCl

1 mM 564.92 1 mL 0.565 mg

5 mM 564.92 1 mL 2.825 mg

10 mM 564.92 1 mL 5.65 mg

20 mM 564.92 1 mL 11.30 mg

Experimental Workflow
The following diagram illustrates the key steps in preparing the Razaxaban Hydrochloride
stock solution.
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Caption: Workflow for the preparation of Razaxaban Hydrochloride stock solution.

Stability and Handling
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Stability: Razaxaban Hydrochloride powder is stable for years when stored at -20°C.[1][5]

In DMSO, stock solutions are stable for up to 1 month at -20°C and up to 6 months at -80°C.

[1][5] Avoid repeated freeze-thaw cycles to maintain the integrity of the compound.[5]

Handling: Razaxaban Hydrochloride is a potent compound and should be handled with

care.[7] Use appropriate personal protective equipment at all times.[7] Dispose of waste

according to institutional guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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